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Compound Name: Trimethylurea

Cat. No.: B1211377 Get Quote

A Comparative Analysis Remains Elusive Due to
Limited Published Data
Despite a thorough review of peer-reviewed scientific literature, there is a notable absence of

studies validating the specific use of Trimethylurea in research and drug development

applications. While its physicochemical properties are documented, its functional application

and performance compared to other alternatives are not well-established in the public domain.

This scarcity of data prevents the creation of a comprehensive comparison guide with

supporting experimental evidence as requested.

This document, therefore, serves to present the available information on Trimethylurea and its

chemical relatives, highlighting the current knowledge gaps and potential areas for future

investigation.

Physicochemical Properties of Urea Derivatives
To provide a basis for potential future comparative studies, the following table summarizes the

key physicochemical properties of Trimethylurea and two structurally related and more

extensively studied urea derivatives: 1,3-Dimethylurea and Tetramethylurea. This data is

compiled from various chemical databases.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1211377?utm_src=pdf-interest
https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Trimethylurea 1,3-Dimethylurea Tetramethylurea

CAS Number 632-14-4 96-31-1 632-22-4

Molecular Formula C4H10N2O C3H8N2O C5H12N2O

Molecular Weight 102.14 g/mol 88.11 g/mol 116.16 g/mol

Melting Point 74-75 °C 102-107 °C -1.2 °C

Boiling Point 232.55 °C 268-270 °C 176.5 °C

Water Solubility Soluble 765 g/L at 21.5 °C Miscible

Potential, Yet Undocumented, Applications
While specific experimental validations for Trimethylurea are lacking, the broader class of urea

derivatives finds applications in various scientific domains[1]. These include:

Drug Discovery: Urea functionalities are integral to numerous bioactive compounds and are

used to modulate drug potency and selectivity[1].

Solvents: Tetramethylurea, for instance, is used as an aprotic polar solvent[2].

Cryoprotectants: While not specifically mentioning Trimethylurea, various chemicals are

used to protect cells and tissues from damage during freezing[3][4][5][6][7].

The potential for Trimethylurea in these or other applications remains a subject for future

research.

Logical Workflow for Evaluating a Novel Chemical
Compound
For researchers interested in exploring the utility of a compound like Trimethylurea, a

structured experimental workflow is essential. The following diagram illustrates a logical

progression for validating a new chemical entity for a specific application, such as a

cryoprotectant.
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Caption: A logical workflow for the validation of a novel chemical compound.
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The request for a comparison guide validating the use of Trimethylurea cannot be fulfilled at

this time due to a lack of peer-reviewed literature detailing its specific applications and

performance against alternatives. The information available is primarily descriptive of its

chemical and physical properties. Further research is needed to explore and validate the

potential uses of Trimethylurea in scientific and drug development contexts. The provided

workflow and comparative data on related compounds may serve as a starting point for such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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